Cas no 715-33-3 (Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate)

• Product Name: Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate
• CAS No: 715-33-3
• MF: C₉H₈Br₂O₄
• MW: 339.965421676636
• CID: 83006
• PubChem ID: 4121774
• Update Time: 2025-07-24

Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate
• 3,5-Dibromo-2,4-dihydroxy-6-methylbenzoic acid methyl ester
• 3,5-dibromo-2,4-dihydroxy-6-methyl-benzoic acid methyl ester
• 3.5-Dibrom-2.4-dihydroxy-6-methyl-benzoesaeure-methylester
• 3.5-Dibrom-orsellinsaeuremethylester
• eso-Dibrom-orsellinsaeure-methylester
• AS-68296
• 715-33-3
• DTXSID60399548
• SCHEMBL4125691
• AKOS000369960
• FT-0628506
• CS-0116696
• JULOLIDINEHYDROBROMIDE

• MDL： MFCD00082715
• Inchi： 1S/C9H8Br2O4/c1-3-4(9(14)15-2)7(12)6(11)8(13)5(3)10/h12-13H,1-2H3
• InChI Key： OKALYLLBFOYLQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C(=O)OC)=C1C)O)Br)O
• BRN： 2116569

Computed Properties

• Exact Mass: 337.87900
• Monoisotopic Mass: 337.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 3.4

Experimental Properties

• Color/Form: Light yellow to brown solid
• Density: 1.967
• Melting Point: 109-111°C
• Boiling Point: 307.4°C at 760 mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.636
• PSA: 66.76000
• LogP: 2.71780
• Solubility: Insoluble in water at room temperature
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate

Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate (CAS No. 715-33-3): A Comprehensive Overview

Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate, with the chemical formula C₉H₆Br₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its molecular structure, which includes dibromo and dihydroxy functional groups, making it a versatile intermediate in synthetic chemistry. The presence of these substituents imparts unique reactivity and potential applications in various biochemical pathways.

The CAS number 715-33-3 is a unique identifier for this compound, ensuring precise classification and retrieval in chemical databases. Its molecular weight is approximately 351.92 g/mol, and it typically appears as a crystalline solid with a melting point ranging between 150-155°C. The compound's solubility profile is moderate in polar solvents such as water and alcohols, which facilitates its use in various solution-based reactions and formulations.

In recent years, the interest in Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate has surged due to its potential applications in pharmaceutical development. Researchers have been exploring its role as a precursor in the synthesis of more complex molecules with therapeutic properties. Specifically, the dibromo and dihydroxy groups make it a valuable scaffold for designing novel compounds that target specific biological pathways.

One of the most compelling areas of research involves the use of this compound in the development of antimicrobial agents. The bromine atoms introduce electrophilic centers that can interact with biological targets, disrupting microbial cell functions. Additionally, the hydroxyl groups provide opportunities for further functionalization, allowing chemists to tailor the molecule's properties for enhanced efficacy against resistant strains of bacteria and fungi.

Recent studies have also highlighted the compound's potential in anticancer research. The structural motifs present in Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate resemble natural products known to exhibit cytotoxic effects on cancer cells. Researchers are investigating its ability to inhibit key enzymes involved in tumor growth and metastasis. Preliminary findings suggest that derivatives of this compound may serve as potent inhibitors of kinases and other critical signaling proteins.

The pharmaceutical industry has taken note of these findings and is actively exploring synthetic routes to optimize the production of Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate on an industrial scale. Advances in green chemistry have enabled more sustainable methods for its synthesis, reducing waste and energy consumption without compromising yield or purity. These developments are crucial for ensuring that future drug candidates derived from this compound can be produced efficiently and cost-effectively.

Another area of interest is the use of Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate in agricultural chemistry. Its structural features make it a promising candidate for developing novel pesticides that target specific pests while minimizing environmental impact. By leveraging its reactivity, scientists aim to create compounds that disrupt pest life cycles without harming beneficial organisms or ecosystems.

The chemical synthesis of Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate involves multi-step reactions that require careful optimization to achieve high yields and selectivity. Common synthetic pathways include bromination followed by hydroxylation at specific positions on the benzene ring. The use of catalytic systems has improved the efficiency of these reactions, allowing for faster turnaround times and reduced costs.

In conclusion, Methyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate (CAS No. 715-33-3) is a multifaceted compound with significant potential across multiple industries. Its unique molecular structure and reactivity make it a valuable tool for researchers working on pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to grow, so too will its applications in addressing global challenges in health and sustainability.